Cas no 61777-09-1 (Benzene, (1,2-dimethyl-2-butenyl)-)

• Product name: Benzene, (1,2-dimethyl-2-butenyl)-
• CAS No: 61777-09-1
• MF: C₁₂H₁₆
• MW: 160.25544
• CID: 466519
• PubChem ID: 71392321

Benzene, (1,2-dimethyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1,2-dimethyl-2-butenyl)-
• 3-methylpent-3-en-2-ylbenzene
• (3-Methylpent-3-en-2-yl)benzene
• DTXSID50814139
• 61777-09-1

• Inchi： InChI=1S/C12H16/c1-4-10(2)11(3)12-8-6-5-7-9-12/h4-9,11H,1-3H3
• InChI Key： WMWZPNIKDTUKNB-UHFFFAOYSA-N
• SMILES： CC=C(C)C(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0